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Compound of Interest

Compound Name: DIM-C-pPhCO2Me

Cat. No.: B1670646

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of DIM-
C-pPhCO2Me, a potent antagonist of the nuclear receptor 4A1 (NR4A1/Nur77), for use in
various in vitro assays.[1][2][3][4][5] Proper handling and preparation of this compound are
crucial for obtaining reproducible and reliable experimental results.

Compound Information

Property Value Reference
Molecular Formula C25H20N202 [3161[7]
Molecular Weight 380.44 g/mol [L1311417]
Appearance Pink to light red powder [3]

Purity >98% (HPLC) [3][6]

CAS Number 151358-48-4 [21[31[6][7]

Solubility Data

The solubility of DIM-C-pPhCO2Me can vary between batches and suppliers. It is
recommended to perform a solubility test for each new batch. The compound is soluble in
several organic solvents.[6]
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Solvent Reported Solubility Range
2 mg/mL to = 125 mg/mL (5.26 mM to = 328.57
DMSO
mM)
DMF 30 mg/mL (~78.85 mM)
Ethanol 20 mg/mL (~52.57 mM)

Note: It is highly recommended to use fresh, anhydrous DMSO to avoid reduced solubility due
to moisture absorption.[1]

Preparation of Stock Solutions

For in vitro cellular assays, it is standard practice to prepare a concentrated stock solution in an
organic solvent, which is then further diluted in a cell culture medium to the desired final

concentration.

Materials
e DIM-C-pPhCO2Me powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Vortex mixer

o Ultrasonic bath (optional)

o Sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution

» Weighing the Compound: Accurately weigh a small amount of DIM-C-pPhCO2Me powder.
For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.8044 mg of the
compound.
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e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
DIM-C-pPhCO2Me powder. To continue the example, add 1 mL of DMSO.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.[8]

o Gentle warming to 37°C can also aid in dissolution.[4]

 Sterilization: While not always necessary for a DMSO stock, if required, the solution can be
sterilized by filtering through a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[4]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[2]

Preparation of Working Solutions for Cell-Based
Assays

The concentrated DMSO stock solution must be diluted to the final working concentration in the
cell culture medium. It is crucial to ensure that the final concentration of DMSO in the culture
medium is non-toxic to the cells, typically below 0.5%.

Protocol for Preparing a 10 pM Working Solution

 Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is often
beneficial to perform an intermediate dilution of the stock solution in the cell culture medium.
For example, dilute the 10 mM stock solution 1:100 in the culture medium to obtain a 100 uM
intermediate solution.
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 Final Dilution: Add the required volume of the stock or intermediate solution to the cell culture
medium to achieve the final desired concentration. For instance, to prepare 1 mL of a 10 uM
working solution from a 10 mM stock, you would add 1 pL of the stock solution to 999 pL of

the cell culture medium.

e Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube before
adding it to the cells.

e Vehicle Control: It is essential to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the experimental wells.

Experimental Workflow for In Vitro Assays

The following diagram illustrates a typical workflow for utilizing DIM-C-pPhCO2Me in a cell-
based in vitro assay, such as a cell viability or apoptosis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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